Cas no 68039-51-0 (4,4'-diamino-4''-anilinotrityl alcohol)

4,4'-diamino-4''-anilinotrityl alcohol structure
68039-51-0 structure
Product Name:4,4'-diamino-4''-anilinotrityl alcohol
CAS No:68039-51-0
MF:C25H23N3O
MW:381.469625711441
CID:968437
PubChem ID:106444
Update Time:2025-04-19

4,4'-diamino-4''-anilinotrityl alcohol Chemical and Physical Properties

Names and Identifiers

    • 4,4'-diamino-4''-anilinotrityl alcohol
    • Benzenemethanol, 4-amino-alpha-(4-aminophenyl)-alpha-(4-(phenylamino)phenyl)-
    • bis(4-aminophenyl)[4-(phenylamino)phenyl]methanol
    • Pararosaniline base, N-phenyl-
    • EINECS 268-265-7
    • Benzenemethanol, 4-amino-.alpha.-(4-aminophenyl)-.alpha.-[4-(phenylamino)phenyl]-
    • 68039-51-0
    • DTXSID3071016
    • NS00036361
    • PKYBTWMTSARYJR-UHFFFAOYSA-N
    • Inchi: 1S/C25H23N3O/c26-21-12-6-18(7-13-21)25(29,19-8-14-22(27)15-9-19)20-10-16-24(17-11-20)28-23-4-2-1-3-5-23/h1-17,28-29H,26-27H2
    • InChI Key: PKYBTWMTSARYJR-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1)N)(C1C=CC(=CC=1)N)C1C=CC(=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 381.18429
  • Monoisotopic Mass: 381.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 84.3Ų

Experimental Properties

  • PSA: 84.3
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